Ethyl 6-bromo-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-5-(2-oxo-2-prop-2-enoxyethoxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H19BrO6/c1-3-10-27-19(24)13-28-18-11-15-17(12-16(18)23)29-21(14-8-6-5-7-9-14)20(15)22(25)26-4-2/h3,5-9,11-12H,1,4,10,13H2,2H3
• InChI Key: LIGKEJFYTZLRRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OCC(=O)OCC=C)Br)C3=CC=CC=C3
• Molecular Formula: C22H19BrO6
• Molecular Weight: 459.3 g/mol

Description

Ethyl 6-bromo-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-2-phenyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C22H19BrO6 and its molecular weight is 459.292. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Characterization

Benzofuran derivatives, including compounds similar in structure to the specified ethyl 6-bromo-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-2-phenyl-1-benzofuran-3-carboxylate, have been synthesized and characterized, showing potential for various biological activities. A study on new benzofuran derivatives demonstrated their synthesis and potential anti-HIV-1 and HIV-2 activities in vitro, highlighting the therapeutic applications of these compounds in antiviral research (Mubarak et al., 2007).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of benzofuran derivatives have been a focus of several studies. One such research effort described the synthesis, characterization, and antimicrobial screening of benzofuran aryl ureas and carbamates, providing evidence of their biological importance and potential in developing new antimicrobial agents (Kumari et al., 2019).

Chemical Synthesis Techniques

Oxidative Cyclization

The oxidative cyclization technique has been applied to synthesize benzocarbazoloquinones, involving ethyl 1-benzenesulfonyl-2-bromomethyl-5-methoxyindole-3-carboxylate, demonstrating the utility of such methods in crafting complex benzofuran-related structures (Rajeswaran & Srinivasan, 1994).

Crystal and Molecular Structure Studies

Understanding the crystal and molecular structures of benzofuran derivatives, through studies like those on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate, provides crucial insights into their chemical properties and potential applications in material science or drug design (Kaur et al., 2012).